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Compound of Interest

Compound Name: 2-Anilinoethanol

Cat. No.: B049455

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological and
ecotoxicological data for 2-anilinoethanol (CAS No. 122-98-5). The information is compiled
from various safety data sheets and chemical databases to assist researchers, scientists, and
drug development professionals in evaluating its potential hazards.

Toxicological Data

The toxicological profile of 2-anilinoethanol indicates that it is toxic if swallowed and fatal in
contact with skin.[1][2] It also causes serious eye damage.[1][2]

Acute Toxicity

2-Anilinoethanol exhibits significant acute toxicity through oral and dermal routes of exposure.

The available quantitative data is summarized in the table below.
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Endpoint Species Route Value Reference
LD50 Rat Oral 2230 mg/kg [31141[5116]
LD50 Rabbit Oral 2230 mg/kg [31[71[8]
LD50 Rabbit Dermal 68 mg/kg [31[71[8]
LD50 Rabbit Dermal 68.7 mg/kg

LD50 Rabbit Dermal 69 mg/kg [4]

LD50 Mouse Intraperitoneal 137 mg/kg 9]

LDLO Mouse Abdominal 176 mg/kg [5][6]

Skin and Eye Irritation

Studies on rabbits have shown that 2-anilinoethanol is not a skin irritant but is a severe eye
irritant.[3]

Test Species Result Reference

Skin

) o Rabbit No skin irritation [3]
Corrosion/Irritation

Serious Eye ) L
o Rabbit Severe eye irritation [3]
Damage/Irritation

Other Toxicological Endpoints

o Respiratory or Skin Sensitization: A maximization test in guinea pigs showed a negative
result for skin sensitization.

o Germ Cell Mutagenicity: No data available.[3]

o Carcinogenicity: 2-Anilinoethanol is suspected of causing cancer.[10]

o Reproductive Toxicity: No data available.[3]
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e Specific Target Organ Toxicity (Single Exposure): May cause damage to the blood and
hematopoietic system.

o Specific Target Organ Toxicity (Repeated Exposure): May cause damage to the blood
through prolonged or repeated exposure.

Ecotoxicity Data

2-Anilinoethanol is classified as toxic to aquatic life with long-lasting effects.[1][2] The
available ecotoxicity data is presented in the table below.

Test Species Endpoint Value Duration Reference
Acute Toxicity  Leuciscus > 464 - <681

_ _ LC50 96 h 2]
to Fish idus (Ide) mg/L

Acute Toxicity  Daphnia
to Aquatic magna EC50 4.8 mg/L 48 h [2]

Invertebrates  (Water Flea)

Toxicity to )
) ] Activated ]
Microorganis EC20 ca. 15 mg/L 30 min [2]
sludge
ms

Experimental Protocols

Detailed experimental protocols for the cited studies are not readily available in the public
domain. However, a generalized workflow for an acute oral toxicity study, which would be
similar to the one used to determine the LD50 of 2-anilinoethanol, is provided below.
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Generalized Acute Oral Toxicity Study Workflow

Preparation Phase

Test Substance Preparation Animal Acclimatization Dose Range Finding Study
(2-Anilinoethanol) (e.g., Rats) (Optional)

Dosing and Observation Phase

Administration of Test Substance
(Oral Gavage)

N

Clinical Observations
(Toxicity Signs)

Body Weight Measurement

Data Analysis and Reporting Phase

Necropsy and Gross Pathology

\

Data Analysis
(LD50 Calculation)

:

Final Report Generation

Click to download full resolution via product page

Generalized workflow for an acute oral toxicity studly.

Signaling Pathways

Currently, there is no specific information available in the reviewed literature detailing the
signaling pathways involved in the toxicology of 2-anilinoethanol. The observed toxicity is
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likely due to its general chemical properties and reactivity.

Conclusion

The available data indicates that 2-anilinoethanol is a hazardous substance with significant
acute toxicity, particularly through dermal contact, and is a severe eye irritant. It is also
classified as toxic to aquatic organisms. Appropriate personal protective equipment and
handling procedures are crucial to minimize exposure and potential harm. Further research is
needed to elucidate the specific mechanisms of toxicity, long-term effects, and a more
comprehensive environmental fate profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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